Cas no 459218-95-2 (N-Isopropyl 3-fluorobenzamide)

• Product Name: N-Isopropyl 3-fluorobenzamide
• CAS No: 459218-95-2
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD01341858
• CID: 857116
• PubChem ID: 4559545
• Update Time: 2025-09-27

N-Isopropyl 3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-isopropylbenzamide
• N-Isopropyl 3-fluorobenzamide
• 3-fluoro-N-propan-2-ylbenzamide
• DTXSID50404256
• N-ISOPROPYL-3-FLUOROBENZAMIDE
• SCHEMBL13702132
• DB-371575
• 459218-95-2
• MFCD01341858
• BS-23772
• AKOS002944921

• MDL： MFCD01341858
• Inchi： 1S/C10H12FNO/c1-7(2)12-10(13)8-4-3-5-9(11)6-8/h3-7H,1-2H3,(H,12,13)
• InChI Key： ZNFBPSJICUZBIX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC(C)C)=O

Computed Properties

• Exact Mass: 181.09000
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 284.7±23.0 °C at 760 mmHg
• Flash Point: 126.0±22.6 °C
• PSA: 32.59000
• LogP: 2.53870
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Isopropyl 3-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives